Cas no 2034562-65-5 (N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide
• CAS No: 2034562-65-5
• MF: C₁₈H₂₅NO₄S₂
• MW: 383.525402784348
• CID: 5553792
• PubChem ID: 91817431
• Update Time: 2025-05-30

N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5-acetylthiophen-2-yl)ethyl)-1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide
• 2034562-65-5
• F6518-2419
• N-[2-(5-acetylthiophen-2-yl)ethyl]-1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)methanesulfonamide
• AKOS025324752

• Inchi： 1S/C18H25NO4S2/c1-12(20)15-5-4-14(24-15)7-9-19-25(22,23)11-18-8-6-13(10-16(18)21)17(18,2)3/h4-5,13,19H,6-11H2,1-3H3
• InChI Key： ZIRGDTPREGVUBR-UHFFFAOYSA-N
• SMILES： S(CC12C(CC(CC1)C2(C)C)=O)(NCCC1=CC=C(C(C)=O)S1)(=O)=O

Computed Properties

• Exact Mass: 383.12250063g/mol
• Monoisotopic Mass: 383.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide

Research Briefing on N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide (CAS: 2034562-65-5)

This research briefing provides an in-depth analysis of the latest scientific advancements related to the compound N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide (CAS: 2034562-65-5). The compound has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The structural complexity of N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide, characterized by the presence of a bicyclo[2.2.1]heptane core and a thiophene-based side chain, suggests its potential as a modulator of biological targets. Recent research has focused on its synthesis, optimization, and biological evaluation, particularly in the context of enzyme inhibition and receptor binding. Preliminary findings indicate promising activity against specific enzymes involved in inflammatory pathways, making it a candidate for further investigation in autoimmune and inflammatory diseases.

One of the key studies published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, while showing minimal activity against COX-1. This selectivity profile is highly desirable for developing anti-inflammatory agents with reduced gastrointestinal side effects. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability in preclinical models.

Further investigations have explored the compound's potential in oncology. A recent preprint (BioRxiv, 2024) reported that N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide exhibits inhibitory effects on the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell growth and survival in many cancers. In vitro assays using human cancer cell lines showed dose-dependent inhibition of proliferation, with particular efficacy observed in breast and prostate cancer models. These findings suggest its potential as a novel therapeutic agent for targeting cancer cell signaling pathways.

In addition to its pharmacological applications, recent synthetic chemistry studies have focused on improving the efficiency of the compound's production. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis route for the bicyclo[2.2.1]heptane core, achieving a 75% yield and >99% enantiomeric excess. This advancement addresses previous challenges in the large-scale production of the compound and could facilitate its further development as a pharmaceutical candidate.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. The unique combination of structural features in N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide appears to confer both anti-inflammatory and neuroprotective properties, making it a promising multi-target therapeutic candidate. Future studies will need to validate these effects in animal models and elucidate the precise molecular mechanisms involved.

In conclusion, the compound N-[2-(5-acetylthiophen-2-yl)ethyl]-1-{7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl}methanesulfonamide (CAS: 2034562-65-5) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Current research highlights its applications in inflammation, oncology, and potentially neurodegenerative disorders. The recent advancements in its synthesis and biological evaluation position it as a strong candidate for further drug development efforts. Continued investigation into its mechanism of action and optimization of its pharmacological profile will be crucial for translating these findings into clinical applications.